Cas no 2680663-17-4 (Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate)

Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate is a morpholine-derived carbamate ester with a benzyl protecting group, commonly utilized in synthetic organic chemistry and pharmaceutical research. Its key structural features include a hydroxymethyl substituent and geminal dimethyl groups on the morpholine ring, enhancing steric and electronic properties for selective reactivity. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in medicinal chemistry for the development of bioactive compounds. The benzyl ester group offers stability under various conditions while allowing for selective deprotection when required. Its well-defined stereochemistry and functional group compatibility make it valuable for controlled synthetic transformations.
Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate structure
2680663-17-4 structure
Product Name:Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
CAS No:2680663-17-4
MF:C15H21NO4
MW:279.33154463768
CID:5916681
PubChem ID:165914011
Update Time:2025-10-18

Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-7288605
    • 2680663-17-4
    • benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
    • Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
    • Inchi: 1S/C15H21NO4/c1-15(2)13(10-17)19-9-8-16(15)14(18)20-11-12-6-4-3-5-7-12/h3-7,13,17H,8-11H2,1-2H3
    • InChI Key: JPGCTYBTHKPGFG-UHFFFAOYSA-N
    • SMILES: O1CCN(C(=O)OCC2C=CC=CC=2)C(C)(C)C1CO

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59Ų

Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7288605-0.05g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
0.05g
$647.0 2025-03-11
Enamine
EN300-7288605-0.1g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
0.1g
$678.0 2025-03-11
Enamine
EN300-7288605-0.25g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
0.25g
$708.0 2025-03-11
Enamine
EN300-7288605-0.5g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
0.5g
$739.0 2025-03-11
Enamine
EN300-7288605-1.0g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
1.0g
$770.0 2025-03-11
Enamine
EN300-7288605-2.5g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
2.5g
$1509.0 2025-03-11
Enamine
EN300-7288605-5.0g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
5.0g
$2235.0 2025-03-11
Enamine
EN300-7288605-10.0g
benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate
2680663-17-4 95.0%
10.0g
$3315.0 2025-03-11

Additional information on Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate

Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate (CAS No. 2680663-17-4): A Comprehensive Overview

Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate, identified by its Chemical Abstracts Service number (CAS No. 2680663-17-4), is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the morpholine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its benzyl substituent and the presence of both hydroxymethyl and dimethyl groups on the morpholine ring, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate have been extensively studied in recent years, primarily due to its potential as a building block for more complex pharmacophores. The benzyl group, in particular, serves as an important handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility has made the compound a valuable asset in medicinal chemistry research.

Recent advancements in computational chemistry and molecular modeling have provided new insights into the interactions between Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate and biological targets. These studies have highlighted the compound's ability to bind to various protein receptors, suggesting its potential as an inhibitor or modulator of enzyme activity. For instance, research has indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are key targets in the treatment of inflammatory diseases and cancer.

The hydroxymethyl group on the morpholine ring is another critical feature that influences the reactivity and biological activity of Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate. This functional group can participate in hydrogen bonding interactions with polar residues in protein active sites, enhancing binding affinity. Additionally, the dimethyl substituents on the nitrogen atom of the morpholine ring contribute to the overall stability of the molecule, making it more resistant to metabolic degradation. These structural elements collectively contribute to the compound's potential as a lead compound for drug discovery.

In vitro studies have demonstrated that Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate exhibits promising pharmacological properties. For example, preliminary experiments have shown that certain derivatives of this compound can inhibit the growth of tumor cells by interfering with critical signaling pathways involved in cell proliferation and survival. Furthermore, the compound has shown potential in modulating immune responses, making it a candidate for therapeutic applications in autoimmune disorders and infectious diseases.

The synthesis of Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between morpholine derivatives and appropriate carbonyl compounds, followed by functional group transformations such as esterification or alkylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in large-scale drug development programs.

The role of computational tools in understanding the behavior of Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into its conformational flexibility and electronic properties. These computational studies have helped researchers predict how different derivatives might behave under various conditions, guiding experimental design and optimizing synthetic strategies.

Future research directions for Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate include exploring its potential as an intermediate in the synthesis of novel therapeutics. By leveraging its structural versatility, chemists can design libraries of derivatives with enhanced potency and selectivity against specific disease targets. Additionally, investigating its pharmacokinetic properties will be crucial for evaluating its suitability for clinical translation.

The growing interest in heterocyclic compounds like morpholine derivatives underscores their importance in modern drug discovery. Benzyl 2-(hydroxymethyl)-3,3-dimethylmorpholine-4-carboxylate, with its unique structural features and promising biological activities, represents a valuable addition to this class of compounds. As research continues to uncover new therapeutic applications for these molecules, compounds like this are likely to play a pivotal role in developing next-generation pharmaceuticals.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.